

A Technical Guide to the Function of N3-Methylated Nucleosides in Gene Expression

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *N3-Methyl-2'-O-methyluridine*

CAS No.: 7103-27-7

Cat. No.: B1530409

[Get Quote](#)

Abstract

N3-methylation of nucleosides, occurring on the N3 position of purines (N3-methyladenine, 3-mA) and pyrimidines (N3-methylcytidine, m3C), represents a critical layer of nucleic acid regulation with profound implications for gene expression. Historically viewed primarily through the lens of DNA damage, the field has evolved to recognize N3-methylation, particularly on RNA, as a dynamic epitranscriptomic regulator. This guide provides a comprehensive technical overview of the molecular mechanisms, biological functions, and analytical methodologies associated with N3-methylated nucleosides. We will explore the dichotomy of N3-methylation as both a cytotoxic DNA lesion requiring intricate repair pathways and a functional RNA modification that modulates translation and transcript stability. This document is intended for researchers, scientists, and drug development professionals seeking to understand and target the enzymatic machinery and functional consequences of this pivotal modification.

Part 1: The Dichotomous Role of N3-Methylation in Nucleic Acids

N3-methylation fundamentally alters the hydrogen-bonding capabilities of purine and pyrimidine bases. The addition of a methyl group at the N3 position disrupts the Watson-Crick base-pairing face, leading to significant structural and functional consequences for both DNA and RNA.

N3-Methyladenine (3-mA) in DNA: A Signal for Repair

N3-methyladenine (3-mA) is not a regulatory mark in DNA; it is a cytotoxic lesion predominantly formed by exposure to endogenous and environmental alkylating agents.^{[1][2]} Its presence in the DNA minor groove physically obstructs the DNA replication machinery, halting DNA polymerase and leading to replication fork collapse if not repaired.^{[1][2]} The primary cellular defense against 3-mA is the Base Excision Repair (BER) pathway, a highly specific system that identifies and removes the damaged base.

The Central Role of N-methylpurine DNA Glycosylase (MPG)


The initiator of BER for 3-mA is N-methylpurine DNA glycosylase (MPG), also known as alkyladenine DNA glycosylase (AAG).^{[3][4]} MPG scans the DNA minor groove and, upon recognizing 3-mA, catalyzes the hydrolysis of the N-glycosidic bond, excising the damaged base.^[3] This action creates a non-instructive abasic (apurinic/apyrimidinic or AP) site. While essential for initiating repair, the resulting AP site is itself a toxic intermediate that must be promptly processed by downstream enzymes (AP endonuclease, DNA polymerase, and DNA ligase) to restore the correct DNA sequence.^[4]

Interestingly, elevated MPG activity has been paradoxically associated with increased lung cancer risk.^{[5][6]} This counterintuitive finding suggests that an imbalance in the BER pathway, where the rate of base excision by MPG outpaces the subsequent repair steps, may lead to the accumulation of toxic AP sites, thereby promoting genomic instability.^[5]

Direct Reversal by ALKBH3

An alternative repair mechanism involves direct demethylation by the AlkB homolog 3 (ALKBH3), an Fe(II)/2-oxoglutarate-dependent dioxygenase.^{[7][8]} ALKBH3 can oxidatively remove the methyl group from 3-mA in single-stranded DNA (ssDNA), directly restoring adenine without excising the base.^{[7][9]} ChIP-seq studies have revealed that ALKBH3 is enriched at transcriptionally active sites, such as promoters and enhancers.^{[7][9][10]} This localization suggests a crucial role for ALKBH3 in repairing alkylation damage in the transiently

single-stranded regions of DNA that form during transcription, thereby suppressing transcription-associated DNA damage and maintaining genomic integrity in highly expressed genes, a function particularly vital in proliferating cancer cells.[7][9]



[Click to download full resolution via product page](#)

Figure 1: Major repair pathways for N3-methyladenine (3-mA) in DNA.

N3-Methylcytidine (m3C) in RNA: An Epitranscriptomic Regulator

In contrast to its role in DNA, N3-methylation on RNA, specifically N3-methylcytidine (m3C), acts as a crucial post-transcriptional modification.[11][12] Found in transfer RNA (tRNA), ribosomal RNA (rRNA), and messenger RNA (mRNA), m3C is a dynamic mark installed by "writer" enzymes and potentially removed by "erasers," influencing multiple stages of RNA metabolism and function.[11][12][13]

The 'Writers': METTL Family Methyltransferases

The formation of m3C in mammals is catalyzed by a group of methyltransferase-like (METTL) enzymes with distinct substrate specificities:[12][14]

- METTL2 and METTL6: These enzymes are primarily responsible for m3C modification in tRNAs.[12] Specifically, METTL2 modifies position 32 (C32) of certain tRNA isoacceptors, including tRNAThr and tRNAArg.[12] METTL6 also contributes to the total tRNA m3C pool, potentially targeting serine tRNA isoacceptors.[12][15] These modifications in the anticodon loop are critical for maintaining tRNA structural stability and decoding fidelity during translation.[16]
- METTL8: This enzyme is the principal writer of m3C in mRNA.[12] A nuclear isoform of METTL8 is responsible for these modifications.[13][17] METTL8 also has a mitochondrial isoform that installs m3C on mitochondrial tRNAs, regulating mitochondrial protein synthesis.[11]

The 'Eraser': ALKBH3 Demethylase Activity on RNA

The ALKBH3 enzyme, in addition to its DNA repair function, also acts as an RNA demethylase.[8][18] It can remove methyl groups from 1-methyladenosine (m1A) and 3-methylcytidine (m3C) in RNA, with a preference for tRNA substrates.[8][18] This "eraser" activity introduces a dynamic aspect to RNA methylation, allowing for regulatory control. For example, by demethylating tRNAs, ALKBH3 can render them more susceptible to cleavage by angiogenin (ANG), leading to the generation of tRNA-derived small RNAs (tDRs).[18] These tDRs are themselves bioactive molecules implicated in cancer progression.[18]

Functional Consequences of m3C in Gene Expression

The location of the m3C mark dictates its functional impact:

- In tRNA: m3C at position 32 (m3C32) in the anticodon loop helps to fine-tune codon recognition and maintain the translational reading frame.
- In mRNA: m3C sites are frequently found in the 3' untranslated region (3' UTR).[13][17] The presence of m3C in the 3' UTR has been associated with decreased mRNA stability and subsequent degradation.[13][17] This suggests a direct role for m3C in regulating the lifespan of specific transcripts, thereby controlling the level of protein produced. This modification is also dynamic, responding to cellular stresses like hypoxia.[13][17]

Enzyme Family	Specific Enzyme	Primary Substrate(s)	Key Function in N3-Methylation
DNA Glycosylase	MPG (AAG)	N3-methyladenine in DNA	Initiates Base Excision Repair: Excises 3-mA lesion, creating an AP site. [3] [19]
Methyltransferases ('Writers')	METTL2, METTL6	Cytoplasmic tRNAs	tRNA Modification: Catalyze m3C formation in specific tRNAs (e.g., tRNA ^{Thr} , tRNA ^{Arg} , tRNA ^{Ser}), impacting tRNA stability and function. [12] [14]
METTL8	mRNA, mitochondrial tRNAs	mRNA/mt-tRNA Modification: Installs m3C in mRNAs (regulating stability) and mitochondrial tRNAs (regulating mitochondrial translation). [11] [12]	
Demethylases ('Erasers')	ALKBH3	ssDNA, tRNA, RNA	DNA Repair & RNA Demethylation: Reverses 3-mA in ssDNA. Removes m1A and m3C from tRNA, influencing tRNA stability and tDR generation. [7] [18]

Part 2: Methodologies for Studying N3-Methylated Nucleosides

The detection and mapping of N3-methylated nucleosides require specialized and highly sensitive techniques. Methodological choice depends on whether the target is a DNA lesion or a modified RNA base and whether the goal is quantification or transcriptome-wide mapping.

Global Quantification by Mass Spectrometry

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the accurate detection and quantification of modified nucleosides.[\[20\]](#)[\[21\]](#)

Causality of Experimental Choice: LC-MS/MS is chosen for its high sensitivity and specificity. It can distinguish between isobaric compounds (e.g., 3-methylcytidine vs. N4-methylcytidine) based on their unique fragmentation patterns and chromatographic retention times.[\[22\]](#) The method involves hydrolyzing the total DNA or RNA from a sample into individual nucleosides, separating them by liquid chromatography, and identifying them by their mass-to-charge ratio.[\[20\]](#)[\[21\]](#) For robust quantification, stable isotope-labeled internal standards are used to correct for variations in sample preparation and instrument response.[\[20\]](#)

Mapping m3C in RNA: m3C-IP-seq

To identify the precise location of m3C modifications across the transcriptome, antibody-based enrichment methods followed by high-throughput sequencing are employed. A recently developed method is m3C immunoprecipitation and sequencing (m3C-IP-seq).[\[11\]](#)[\[13\]](#)[\[17\]](#)

Principle of the Method: m3C-IP-seq leverages the property that N3-methylation on cytidine induces misincorporation (mutations) during reverse transcription.[\[17\]](#) The protocol uses a highly specific anti-m3C antibody to enrich for RNA fragments containing the modification. These fragments are then sequenced, and the m3C sites are identified as positions with significantly elevated mutation rates compared to background controls.

Figure 2: Generalized workflow for m3C-IP-seq.

Protocol: m3C Immunoprecipitation and Sequencing (m3C-IP-seq)

This protocol is a generalized representation based on published methodologies.[\[11\]](#)[\[17\]](#)

Self-Validating System: The trustworthiness of this protocol relies on the parallel processing of three sample types:

- Input: A portion of the fragmented RNA saved before IP. This represents the total RNA population and is used to assess background mutation rates.
- IP (Immunoprecipitation): The main experimental sample where RNA is enriched for m3C.
- Dm (Demethylation): An IP sample that is subsequently treated with a demethylase like AlkB. This serves as a negative control to ensure that the antibody enrichment and the resulting mutational signal are specific to the methyl group.

Step-by-Step Methodology:

- RNA Preparation:
 - Isolate total RNA from cells or tissues using a standard method (e.g., TRIzol). Ensure high quality and integrity (RIN > 7.0).
 - Fragment the RNA to an average size of ~100-200 nucleotides using appropriate fragmentation buffers or enzymatic methods. Purify the fragmented RNA.
- Immunoprecipitation:
 - Set aside 5-10% of the fragmented RNA as the Input control.
 - Incubate the remaining RNA with a specific anti-m3C antibody pre-coupled to magnetic beads (e.g., Protein A/G). Perform incubation overnight at 4°C with rotation.
 - Wash the beads stringently to remove non-specifically bound RNA.
 - Elute the antibody-bound RNA from the beads.
 - For the Dm control: Split the eluted RNA into two portions. Treat one portion with a recombinant AlkB demethylase to remove m3C modifications. The other portion proceeds as the standard IP sample.
- Library Construction:
 - Purify the RNA from the Input, IP, and Dm samples.

- Construct sequencing libraries from all three samples using a strand-specific RNA-seq library preparation kit. This involves:
 - Reverse Transcription (RT): Use a high-processivity reverse transcriptase (e.g., SuperScript IV) that is sensitive to modifications. The m3C mark will cause the RT enzyme to misincorporate bases.
 - Second-strand synthesis.
 - Adapter ligation and library amplification.
- Sequencing and Data Analysis:
 - Sequence the libraries on a high-throughput platform (e.g., Illumina NovaSeq).
 - Align reads to the reference genome/transcriptome.
 - Identify single nucleotide variants (mismatches) in each dataset.
 - Call m3C Sites: Develop a statistical pipeline to identify positions where the mismatch rate in the IP sample is significantly higher than in both the Input and Dm control samples. An exponential distribution can be used to model the background mutation rate from the Dm group.[\[17\]](#)

Part 3: Implications for Drug Development and Future Perspectives

The enzymes that write, erase, and read N3-methylated nucleosides are emerging as promising therapeutic targets.

- Oncology: The upregulation of ALKBH3 in various cancers (prostate, lung, pancreatic) and its role in maintaining genomic integrity and promoting proliferation make it an attractive target for inhibition.[\[7\]](#)[\[8\]](#)[\[9\]](#) An ALKBH3 inhibitor could sensitize cancer cells to alkylating chemotherapy or inhibit their growth by allowing the accumulation of toxic DNA and RNA methylation. Similarly, the FTO protein, another AlkB family member known to demethylate m6A and other nucleosides, is also a validated cancer target, and inhibitors have shown anti-cancer activity.[\[23\]](#)[\[24\]](#)[\[25\]](#)

- Neurobiology: Epitranscriptomic modifications, including N6-methyladenosine (m6A), are known to be critical for neuronal function, learning, and memory.^[26] While the role of m3C in the brain is less explored, its impact on mRNA stability and translation suggests it could play a significant role in synaptic plasticity and neuronal development.

The field is rapidly advancing. The development of new sequencing technologies, such as single-cell methyl-3C sequencing (sc-m3C-seq or snm3C-seq), allows for the simultaneous profiling of DNA methylation and 3D genome architecture in individual cells, providing unprecedented insights into cell-type-specific gene regulation.^{[27][28][29][30]} Applying similar multi-omic approaches to RNA modifications will undoubtedly uncover deeper layers of regulatory complexity, further cementing the role of N3-methylation as a critical modulator of gene expression in health and disease.

References

- Transcriptome-wide mapping of N3-methylcytidine modification at single-base resolution. (2025). Nucleic Acids Research.
- The oxidative demethylase ALKBH3 marks hyperactive gene promoters in human cancer cells. (2015). PubMed.
- Transcriptome-wide mapping of N3-methylcytidine modification at single-base resolution. (2025). PubMed.
- DNA-3-methyladenine glycosylase. (n.d.). Wikipedia.
- Three distinct 3-methylcytidine (m3C) methyltransferases modify tRNA and mRNA in mice and humans. (2017). PubMed.
- Transcriptome-wide mapping of N3-methylcytidine modification at single-base resolution. (2025). Nucleic Acids Research, Oxford Academic.
- The oxidative demethylase ALKBH3 marks hyperactive gene promoters in human cancer cells. (2015). PMC, NIH.
- MPG - Early Detection Research Network. (n.d.).
- Three distinct 3-methylcytidine (m3C) methyltransferases modify tRNA and mRNA in mice and humans. (2017).
- Elevated N3-methylpurine-DNA glycosylase DNA repair activity is associ
- The oxidative demethylase ALKBH 3 marks hyperactive gene promoters in human cancer cells. (n.d.). Semantic Scholar.
- Structural basis for METTL6-mediated m3C RNA methyl
- AlkB homolog 3-mediated tRNA demethylation promotes protein synthesis in cancer cells. (2017). PMC, PubMed Central.

- Transfer RNA demethylase ALKBH3 promotes cancer progression via induction of tRNA-derived small RNAs. (n.d.). Nucleic Acids Research, Oxford Academic.
- A DNA repair-independent role for alkyladenine DNA glycosylase in alkylation-induced unfolded protein response. (n.d.). PNAS.
- DNA methylation determination by liquid chromatography–tandem mass spectrometry using novel biosynthetic [U-15N]deoxycytidine and [U-15N]methyldeoxycytidine internal standards. (n.d.). NIH.
- N-Methylpurine DNA Glycosylase and OGG1 DNA Repair Activities: Opposite Associations With Lung Cancer Risk. (2012). PMC, NIH.
- Evolving specificity of tRNA 3-methyl-cytidine-32 (m3C32)
- studies of methylated nucleosides by tandem mass spectrometry (gas phase reactions). (n.d.). Purdue University.
- A novel inhibitor of N 6-methyladenosine demethylase FTO induces mRNA methylation and shows anti-cancer activities. (n.d.). PubMed.
- Leveraging 3D Genome and Methylation Signatures to Develop a Comprehensive Cell
- FTO-mediated m6A demethylation regulates GnRH expression in the hypothalamus via the PLCβ3/Ca2+/CAMK signalling p
- Selective detection of ribose-methylated nucleotides in RNA by a mass spectrometry-based method. (n.d.). Nucleic Acids Research, Oxford Academic.
- Detecting Nucleoside Post Enzymatic Cleavage Modifications in RNA Using Fast Product Ion Scanning Triple Quadrupole Mass. (n.d.). Shimadzu.
- Nitric oxide inhibits FTO demethylase activity to regulate N>6>-methyladenosine mRNA methylation. (n.d.). University of Galway Research.
- Automated Identification of Modified Nucleosides during HRAM-LC-MS/MS using a Metabolomics ID Workflow with Neutral Loss Detection. (2024). NIH.
- Effect of N3-Methyladenine and an Isosteric Stable Analogue on DNA Polymeriz
- Nitric oxide inhibits FTO demethylase activity to regulate N6-methyladenosine mRNA methylation. (2023).
- Computational Methods for Single-Cell DNA Methylome Analysis. (n.d.). Oxford Academic. [\[Link\]](#)
- Roles of N6-Methyladenosine Demethylase FTO in Malignant Tumors Progression. (2021). PMC, NIH.
- Single-cell DNA methylome and 3D multi-omic atlas of the adult mouse brain. (2023). PMC, NIH.
- Simultaneous profiling of 3D genome structure and DNA methylation in single human cells. (n.d.). PMC, NIH.

- Simultaneous profiling of 3D genome structure and DNA methylation in single human cells. (n.d.).
- The biological effects of N3-methyladenine. (n.d.). PubMed.
- Nucleobases obtained by N1-methylation of purines and N3-methylation of pyrimidines. (n.d.).
- Getting Started Guide: Single-Cell 3D Genomics. (2022). Arima Genomics.
- Single Cell DNA Methylation and 3D Genome Architecture in the Human Brain. (n.d.). PMC, NIH.
- DNA Methylation Mechanism, Functions and Applic
- DNA Methylation and Its Basic Function. (2012). PMC, NIH.
- Ambiguity and transcriptional errors as a result of methylation of N-1 of purines and N-3 of pyrimidines. (1979).
- RNA N6-methyladenosine and the regulation of RNA localisation and function in the brain. (n.d.). PMC, NIH.
- DNA methylation 101: what is important to know about DNA methylation and its role in SLE risk and disease heterogeneity. (2018). PMC, NIH.
- N6-methyladenosine RNA methylation: From regulatory mechanisms to potential clinical applic
- Methyladenosine Modification in RNAs: Classification and Roles in Gastrointestinal Cancers. (2021). PMC, NIH.
- Defects in purine nucleotide metabolism lead to substantial incorporation of xanthine and hypoxanthine into DNA and RNA. (n.d.). PMC, PubMed Central.
- Role of the N6-methyladenosine RNA mark in gene regulation and its implications on development and disease. (n.d.). PubMed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Effect of N3-Methyladenine and an Isosteric Stable Analogue on DNA Polymerization - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. The biological effects of N3-methyladenine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. DNA-3-methyladenine glycosylase - Wikipedia [en.wikipedia.org]

- [4. pnas.org \[pnas.org\]](#)
- [5. Elevated N3-methylpurine-DNA glycosylase DNA repair activity is associated with lung cancer - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. N-Methylpurine DNA Glycosylase and OGG1 DNA Repair Activities: Opposite Associations With Lung Cancer Risk - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. The oxidative demethylase ALKBH3 marks hyperactive gene promoters in human cancer cells - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. AlkB homolog 3-mediated tRNA demethylation promotes protein synthesis in cancer cells - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. The oxidative demethylase ALKBH3 marks hyperactive gene promoters in human cancer cells - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. semanticscholar.org \[semanticscholar.org\]](#)
- [11. Transcriptome-wide mapping of N3-methylcytidine modification at single-base resolution - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. Three distinct 3-methylcytidine \(m3C\) methyltransferases modify tRNA and mRNA in mice and humans - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [13. Transcriptome-wide mapping of N3-methylcytidine modification at single-base resolution - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [14. researchgate.net \[researchgate.net\]](#)
- [15. Structural basis for METTL6-mediated m3C RNA methylation - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [16. Evolving specificity of tRNA 3-methyl-cytidine-32 \(m3C32\) modification: a subset of tRNAs^{Ser} requires N6-isopentenylation of A37 - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [17. academic.oup.com \[academic.oup.com\]](#)
- [18. academic.oup.com \[academic.oup.com\]](#)
- [19. MPG — Early Detection Research Network \[edrn.cancer.gov\]](#)
- [20. DNA methylation determination by liquid chromatography–tandem mass spectrometry using novel biosynthetic \[U-15N\]deoxycytidine and \[U-15N\]methyldeoxycytidine internal standards - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [21. shimadzu.com \[shimadzu.com\]](#)
- [22. Automated Identification of Modified Nucleosides during HRAM-LC-MS/MS using a Metabolomics ID Workflow with Neutral Loss Detection - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 23. A novel inhibitor of N 6-methyladenosine demethylase FTO induces mRNA methylation and shows anti-cancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. research.universityofgalway.ie [research.universityofgalway.ie]
- 25. Roles of N6-Methyladenosine Demethylase FTO in Malignant Tumors Progression - PMC [pmc.ncbi.nlm.nih.gov]
- 26. RNA N6-methyladenosine and the regulation of RNA localisation and function in the brain - PMC [pmc.ncbi.nlm.nih.gov]
- 27. arimagenomics.com [arimagenomics.com]
- 28. Single-cell DNA methylome and 3D multi-omic atlas of the adult mouse brain - PMC [pmc.ncbi.nlm.nih.gov]
- 29. Simultaneous profiling of 3D genome structure and DNA methylation in single human cells - PMC [pmc.ncbi.nlm.nih.gov]
- 30. arimagenomics.com [arimagenomics.com]
- To cite this document: BenchChem. [A Technical Guide to the Function of N3-Methylated Nucleosides in Gene Expression]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1530409/docs#a-technical-guide-to-the-function-of-n3-methylated-nucleosides-in-gene-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)